Cas no 1388038-18-3 (2-(2,4-dibromophenyl)ethan-1-amine)

• Product Name: 2-(2,4-dibromophenyl)ethan-1-amine
• CAS No: 1388038-18-3
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 858587
• PubChem ID: 73012416
• Update Time: 2025-06-14

2-(2,4-dibromophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromophenethylamine
• 2-(2,4-dibromophenyl)ethanamine
• 2-(2,4-dibromophenyl)ethan-1-amine
• 1388038-18-3
• MFCD22560862
• P18612
• SY024168
• CS-0433279
• EN300-1895490
• 2-(2,4-dibroMophenyl)ethanaMine hydrochloride
• DB-250851
• AKOS024169904

• MDL： MFCD22560862
• Inchi： 1S/C8H9Br2N/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5H,3-4,11H2
• InChI Key： XNLOOXUPQJKGLB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCN)Br

Computed Properties

• Exact Mass: 276.91000
• Monoisotopic Mass: 276.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.762(lit.)
• Boiling Point: 315.5±27.0℃(lit.)
• Flash Point: 144.6±23.7℃(lit.)
• PSA: 26.02000
• LogP: 3.41310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(2,4-dibromophenyl)ethan-1-amine

Research Brief on 2-(2,4-dibromophenyl)ethan-1-amine (CAS: 1388038-18-3): Recent Advances and Applications

2-(2,4-dibromophenyl)ethan-1-amine (CAS: 1388038-18-3) is a brominated phenyl ethylamine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer. Recent studies have shed light on its synthetic pathways, pharmacological properties, and mechanistic insights, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers elucidated the synthetic optimization of 2-(2,4-dibromophenyl)ethan-1-amine, highlighting its improved yield and purity through palladium-catalyzed cross-coupling reactions. The study also demonstrated its role as a key intermediate in the synthesis of serotonin receptor modulators, which are pivotal in treating depression and anxiety disorders. The compound's bromine substituents were found to enhance binding affinity to specific receptor subtypes, offering a structural template for designing more selective drugs.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters, explored the anticancer potential of 2-(2,4-dibromophenyl)ethan-1-amine derivatives. The study revealed that these compounds exhibit potent inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. Molecular docking simulations indicated that the dibromophenyl moiety facilitates interactions with the hydrophobic pockets of HDACs, thereby enhancing inhibitory activity. These findings underscore the compound's versatility as a scaffold for developing epigenetic therapies.

Recent advancements in analytical techniques have also enabled a deeper understanding of the compound's pharmacokinetic profile. A 2024 study employing liquid chromatography-tandem mass spectrometry (LC-MS/MS) quantified the metabolic stability of 2-(2,4-dibromophenyl)ethan-1-amine in human liver microsomes, revealing moderate clearance rates and suggesting potential for oral bioavailability. Such data are critical for translational research, bridging the gap between preclinical studies and clinical applications.

In conclusion, 2-(2,4-dibromophenyl)ethan-1-amine (CAS: 1388038-18-3) represents a multifaceted compound with broad implications in drug development. Its structural uniqueness, coupled with recent synthetic and pharmacological breakthroughs, positions it as a valuable tool for addressing unmet medical needs. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, paving the way for clinical trials and commercialization.